Cas no 55276-35-2 (Methanone, phenyl-4-quinazolinyl-)

• Product name: Methanone, phenyl-4-quinazolinyl-
• CAS No: 55276-35-2
• MF: C₁₅H₁₀N₂O
• MW: 234.25270318985
• CID: 352367
• PubChem ID: 10868221

Methanone, phenyl-4-quinazolinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, phenyl-4-quinazolinyl-
• phenyl(quinazolin-4-yl)methanone
• 55276-35-2
• DTXSID30446497

• Inchi： InChI=1S/C15H10N2O/c18-15(11-6-2-1-3-7-11)14-12-8-4-5-9-13(12)16-10-17-14/h1-10H
• InChI Key： NMJSXVGMNJYWAO-UHFFFAOYSA-N
• SMILES： C1(C(C2C3C(=CC=CC=3)N=CN=2)=O)C=CC=CC=1

Computed Properties

• Exact Mass: 234.0794
• Monoisotopic Mass: 234.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85